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Compound of Interest

Compound Name:
3-Bromo-5-

(dimethoxymethyl)pyridine

Cat. No.: B175818 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the safety, handling, and available

data for 3-Bromo-5-(dimethoxymethyl)pyridine. As a specific Material Safety Data Sheet

(MSDS) for this compound is not readily available in the public domain, this document

extrapolates critical safety and handling information from the safety data sheets of structurally

similar compounds. Researchers should treat this information as a baseline and exercise

caution, implementing full safety protocols appropriate for handling novel brominated pyridine

derivatives.

Physicochemical and Hazard Information of
Structural Analogs
The following tables summarize the available data for compounds structurally related to 3-
Bromo-5-(dimethoxymethyl)pyridine. This information provides a foundation for

understanding the potential properties and hazards of the target compound.

Table 1: Physicochemical Properties of Analogous Compounds
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Property
2-Bromo-5-
(dimethoxymethyl)
pyridine

3-Bromo-5-
methoxypyridine

3-bromo-5-
methoxy-2-
methylpyridine

CAS Number 174608-37-8[1] 50720-12-2 1256823-49-0[2]

Molecular Formula C8H10BrNO2 C6H6BrNO C7H8BrNO[2]

Molecular Weight Not specified 188.02 g/mol 202.05 g/mol [2]

Melting Point Not specified 31-35 °C[3] Not specified

Boiling Point Not specified
212.2±20.0 °C at 760

mmHg[3]
Not specified

Density Not specified 1.5±0.1 g/cm3 [3] Not specified

Table 2: Hazard Identification for Analogous Compounds
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Hazard Statement
2-Bromo-5-
(dimethoxymethyl)
pyridine[1]

3-Bromo-5-
methoxypyridine

3-bromo-5-
methoxy-2-
methylpyridine[2]

GHS Pictograms
GHS07 (Exclamation

Mark)
Not specified Not specified

Signal Word Warning Danger Not specified

Hazard Statements

H302: Harmful if

swallowed. H315:

Causes skin irritation.

H319: Causes serious

eye irritation. H335:

May cause respiratory

irritation.

H302: Harmful if

swallowed. H318:

Causes serious eye

damage.

Inhalation - May

cause respiratory

irritation.

Precautionary

Statements

P261, P264, P270,

P271, P280,

P301+P312,

P302+P352,

P304+P340,

P305+P351+P338,

P312, P330,

P332+P313,

P337+P313, P362,

P403+P233, P405,

P501

P264, P270, P280,

P301+P312,

P305+P351+P338,

P501

Not specified

Safety and Handling
Based on the data from analogous compounds, 3-Bromo-5-(dimethoxymethyl)pyridine
should be handled with care in a well-ventilated laboratory, preferably within a chemical fume

hood.[4] The following precautions are recommended:

Personal Protective Equipment (PPE)
Eye Protection: Chemical safety goggles or a face shield are essential to prevent eye

contact.
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Skin Protection: Wear nitrile or neoprene gloves and a lab coat.[4] Latex gloves are not

recommended.[4] Regularly inspect gloves for any signs of degradation or puncture.

Respiratory Protection: If working outside a fume hood or if dust or aerosols are generated, a

NIOSH-approved respirator with an appropriate cartridge for organic vapors and particulates

should be used.[2]

Storage
Store in a tightly closed container in a cool, dry, and well-ventilated area.[5]

Keep away from incompatible materials such as strong oxidizing agents, acids, and bases.

[5]

Protect from heat, sparks, and open flames.[4][5]

First Aid Measures
If Inhaled: Move the person to fresh air. If breathing is difficult, give oxygen. Seek immediate

medical attention.[2][6]

In Case of Skin Contact: Immediately wash the affected area with plenty of soap and water.

[2] Remove contaminated clothing and shoes. Seek medical attention if irritation persists.[6]

In Case of Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids.[2] Remove contact lenses if present and

easy to do. Continue rinsing. Seek immediate medical attention.

If Swallowed: Do NOT induce vomiting. Rinse mouth with water. Never give anything by

mouth to an unconscious person.[2] Call a physician or poison control center immediately.[1]

Experimental Protocol: General Handling of
Brominated Pyridine Derivatives
The following is a generalized protocol for handling brominated pyridine derivatives like 3-
Bromo-5-(dimethoxymethyl)pyridine in a research setting. This should be adapted based on

the specific requirements of the experiment.
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Preparation:

Ensure a chemical fume hood is certified and functioning correctly.

Gather all necessary PPE, including appropriate gloves, safety goggles, and a lab coat.

Have an emergency eyewash station and safety shower readily accessible.[5]

Prepare all necessary reagents and equipment before handling the compound.

Handling:

Conduct all manipulations of the solid compound or its solutions within the chemical fume

hood to minimize inhalation exposure.

Use spark-proof tools and equipment, especially when working with flammable solvents.

Avoid the formation of dust and aerosols.

Keep containers tightly closed when not in use.[4]

Waste Disposal:

Collect all waste containing the brominated pyridine derivative in a designated, properly

labeled, and sealed hazardous waste container.[5]

Dispose of contaminated materials (e.g., gloves, weighing paper) in the same hazardous

waste container.

Follow all local, state, and federal regulations for hazardous waste disposal.

Visualizations
The following diagrams illustrate key workflows for the safe handling of 3-Bromo-5-
(dimethoxymethyl)pyridine.
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Safe Handling Workflow for 3-Bromo-5-(dimethoxymethyl)pyridine
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Disposal
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Caption: A workflow for the safe handling of 3-Bromo-5-(dimethoxymethyl)pyridine.
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First Aid Protocol for Exposure

Route of Exposure

Immediate Actions

Exposure Occurs

Inhalation Skin Contact Eye Contact Ingestion

Move to Fresh Air
Provide Oxygen if Needed

Wash with Soap & Water
Remove Contaminated Clothing

Flush with Water (15 min)
Remove Contact Lenses

Rinse Mouth
Do NOT Induce Vomiting

Seek Immediate Medical Attention

Click to download full resolution via product page

Caption: First aid procedures following exposure to 3-Bromo-5-(dimethoxymethyl)pyridine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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